Cas no 1806292-77-2 (5-(1-Bromo-2-oxopropyl)-2-(bromomethyl)mandelic acid)

• Product Name: 5-(1-Bromo-2-oxopropyl)-2-(bromomethyl)mandelic acid
• CAS No: 1806292-77-2
• MF: C₁₂H₁₂Br₂O₄
• MW: 380.029282569885
• CID: 4941807
• Update Time: 2025-10-23

5-(1-Bromo-2-oxopropyl)-2-(bromomethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-Bromo-2-oxopropyl)-2-(bromomethyl)mandelic acid

• Inchi： 1S/C12H12Br2O4/c1-6(15)10(14)7-2-3-8(5-13)9(4-7)11(16)12(17)18/h2-4,10-11,16H,5H2,1H3,(H,17,18)
• InChI Key： JZMQIPDSOVVQHD-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(CBr)=C(C(C(=O)O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 321
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6

Additional information on 5-(1-Bromo-2-oxopropyl)-2-(bromomethyl)mandelic acid

Professional Introduction to 5-(1-Bromo-2-oxopropyl)-2-(bromomethyl)mandelic Acid (CAS No. 1806292-77-2)

5-(1-Bromo-2-oxopropyl)-2-(bromomethyl)mandelic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 1806292-77-2, represents a fascinating molecule with potential applications in the development of novel therapeutic agents and synthetic intermediates. Its structural features, including the presence of both bromomethyl and bromo-substituted functional groups, make it a versatile building block for further chemical modifications and functionalization.

The compound’s molecular structure consists of a mandelic acid backbone, which is a well-known scaffold in medicinal chemistry due to its presence in various pharmacologically active molecules. The introduction of bromo and alkoxy groups at specific positions on this backbone enhances its reactivity, making it particularly useful for constructing more complex molecular architectures. This reactivity has been leveraged in recent studies to explore its potential as a precursor for the synthesis of bioactive compounds.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways through selective interactions with target proteins or enzymes. The 5-(1-Bromo-2-oxopropyl)-2-(bromomethyl)mandelic acid molecule, with its dual functionality, offers a promising platform for such applications. Specifically, the bromomethyl group can participate in nucleophilic addition reactions, while the bromo-substituted side chain provides opportunities for further derivatization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely employed in the synthesis of complex organic molecules, including those used in drug discovery.

One of the most compelling aspects of this compound is its potential utility in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, and their inhibition is often a key strategy in the development of therapeutic agents for diseases such as cancer, inflammation, and infectious disorders. The mandelic acid moiety is known to interact effectively with the active sites of certain proteases, providing a scaffold that can be modified to enhance binding affinity and selectivity. The additional bromo and alkoxy groups offer further opportunities to fine-tune these interactions through structural modifications.

Recent research has demonstrated the use of 5-(1-Bromo-2-oxopropyl)-2-(bromomethyl)mandelic acid as a key intermediate in the synthesis of novel protease inhibitors. For instance, studies have shown that by incorporating this compound into peptidomimetic structures, researchers can develop inhibitors with improved pharmacokinetic properties and reduced toxicity. These peptidomimetics often exhibit enhanced stability against enzymatic degradation and can be designed to target specific proteases with high selectivity. The ability to modify both the core mandelic acid scaffold and the appended functional groups makes this compound an invaluable tool for medicinal chemists.

The synthetic utility of CAS No. 1806292-77-2 extends beyond protease inhibition. Its structural features also make it a suitable candidate for exploring applications in other therapeutic areas, such as antiviral and anticancer drug development. For example, recent studies have investigated its potential as a precursor for synthesizing molecules that can interfere with viral replication or induce apoptosis in cancer cells. These studies highlight the compound’s versatility and its broad applicability in drug discovery.

The chemical reactivity of this compound has also been exploited in materials science applications. Specifically, its ability to undergo cross-coupling reactions has been utilized to create novel polymers and copolymers with tailored properties. These materials have potential uses in various industries, including biomedicine, electronics, and coatings. The ability to incorporate functional groups at specific positions within these polymers allows for precise control over their physical and chemical properties, making them suitable for a wide range of applications.

In conclusion, 5-(1-Bromo-2-oxopropyl)-2-(bromomethyl)mandelic acid represents a highly versatile and valuable compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features and reactivity make it an excellent scaffold for developing novel bioactive molecules, particularly protease inhibitors. Additionally, its utility in materials science underscores its broad applicability across multiple scientific disciplines. As research continues to uncover new synthetic strategies and applications for this compound, its importance is likely to grow further.